Cas no 39924-26-0 (4-Octenal, (Z)- (9CI))

• Product name: 4-Octenal, (Z)- (9CI)
• CAS No: 39924-26-0
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 322400
• PubChem ID: 14057672

4-Octenal, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Octenal, (Z)- (9CI)
• oct-4-enal
• (Z)-4-Octenal
• (Z)-Oct-4-enal
• cis-4-Octenal
• oct-4c-enal
• NS00057362
• SCHEMBL172528
• Q27275186
• 39924-26-0
• (4Z)-4-octenal
• C4KL2G22DK
• 4-Octenal, (Z)-
• EINECS 254-701-3
• 4Z-OCTENAL
• DTXSID601317454
• (4Z)-OCT-4-ENAL
• 4-Octenal,(Z)-(9ci)
• 4-Octenal, (4Z)-
• UNII-C4KL2G22DK

• Inchi： InChI=1S/C8H14O/c1-2-3-4-5-6-7-8-9/h4-5,8H,2-3,6-7H2,1H3/b5-4+
• InChI Key： ICPZCFJMCZRIPY-SNAWJCMRSA-N
• SMILES： C(=O)CC/C=C/CCC

Computed Properties

• Exact Mass: 126.10400
• Monoisotopic Mass: 126.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.832
• Boiling Point: 175 ºC
• Flash Point: 51 ºC
• Refractive Index: 1.432
• PSA: 17.07000
• LogP: 2.32180